Cas no 305862-29-7 ((E)-N-(2-Methylpropyl)-N'-(4-nitrophenyl)-1H-1,2,3-benzotriazole-1-carboximidamide)

• Product Name: (E)-N-(2-Methylpropyl)-N'-(4-nitrophenyl)-1H-1,2,3-benzotriazole-1-carboximidamide
• CAS No: 305862-29-7
• MF: C₁₇H₁₈N₆O₂
• MW: 338.363822460175
• CID: 4644919
• Update Time: 2025-05-19

(E)-N-(2-Methylpropyl)-N'-(4-nitrophenyl)-1H-1,2,3-benzotriazole-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-Methylpropyl)-N''-(4-nitrophenyl)-1H-1,2,3-benzotriazole-1-carboximidamide
• (E)-N-(2-Methylpropyl)-N'-(4-nitrophenyl)-1H-1,2,3-benzotriazole-1-carboximidamide

• Inchi： 1S/C17H18N6O2/c1-12(2)11-18-17(19-13-7-9-14(10-8-13)23(24)25)22-16-6-4-3-5-15(16)20-21-22/h3-10,12H,11H2,1-2H3,(H,18,19)
• InChI Key： WEHUETAMWOXKMV-UHFFFAOYSA-N
• SMILES： N1(C(NCC(C)C)=NC2=CC=C([N+]([O-])=O)C=C2)C2=CC=CC=C2N=N1

Additional information on (E)-N-(2-Methylpropyl)-N'-(4-nitrophenyl)-1H-1,2,3-benzotriazole-1-carboximidamide

Chemical Profile of (E)-N-(2-Methylpropyl)-N'-(4-nitrophenyl)-1H-1,2,3-benzotriazole-1-carboximidamide (CAS No. 305862-29-7)

(E)-N-(2-Methylpropyl)-N'-(4-nitrophenyl)-1H-1,2,3-benzotriazole-1-carboximidamide, identified by its CAS number 305862-29-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzotriazole class, a heterocyclic structure known for its versatile applications in drug design and development. The unique combination of functional groups in its molecular framework positions it as a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The molecular structure of this compound features a central benzotriazole core, which is a well-documented scaffold in medicinal chemistry due to its ability to interact with biological targets. Specifically, the presence of a nitro group at the para position of the phenyl ring and an imidamide moiety at the 1-position of the benzotriazole ring introduces additional layers of reactivity and potential biological activity. These features make it an intriguing subject for researchers seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in benzotriazole derivatives due to their reported bioactivities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of (E)-N-(2-Methylpropyl)-N'-(4-nitrophenyl)-1H-1,2,3-benzotriazole-1-carboximidamide suggests that it may exhibit similar properties, although this remains to be fully elucidated through rigorous biochemical and pharmacological studies. The 4-nitrophenyl group is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their potential in modulating various biological pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the 2-methylpropyl group at the nitrogen position adds complexity to the synthetic route but also contributes to the overall stability and bioavailability of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to construct the benzotriazole core efficiently.

One of the most compelling aspects of this compound is its potential application in drug discovery. The benzotriazole scaffold has been successfully incorporated into various drug molecules that have reached clinical trials or are in advanced stages of development. For instance, some benzotriazole derivatives have shown promise in inhibiting enzymes involved in cancer progression or in modulating immune responses. The presence of both a nitro group and an imidamide moiety in (E)-N-(2-Methylpropyl)-N'-(4-nitrophenyl)-1H-1,2,3-benzotriazole-1-carboximidamide suggests that it may interact with multiple targets simultaneously, potentially leading to synergistic effects.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) within benzotriazole derivatives. By systematically varying substituents such as halogens or alkyl groups, researchers can fine-tune the bioactivity profile of these compounds. The current compound's structure provides a valuable starting point for such SAR studies, as modifications can be made strategically to enhance potency or selectivity.

The pharmacokinetic properties of this compound are also a critical area of interest. Factors such as solubility, metabolic stability, and distribution within biological systems can significantly impact its therapeutic efficacy. Computational modeling techniques are often employed to predict these properties before experimental validation is conducted. Given its complex structure, molecular dynamics simulations could provide insights into how this compound behaves within cellular environments.

In conclusion, (E)-N-(2-Methylpropyl)-N'-(4-nitrophenyl)-1H-1,2,3-benzotriazole-1-carboximidamide (CAS No. 305862-29-7) represents a promising chemical entity with potential applications in pharmaceutical research. Its unique structural features and reported bioactivities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug development.